Cas no 1008080-67-8 (3-[(4-methoxyphenyl)amino]-1-[(4-methylphenyl)methyl]pyrrolidine-2,5-dione)

3-[(4-Methoxyphenyl)amino]-1-[(4-methylphenyl)methyl]pyrrolidine-2,5-dione is a specialized pyrrolidine-2,5-dione derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a methoxyphenylamino substituent at the 3-position and a 4-methylbenzyl group at the 1-position, offering distinct reactivity and selectivity in chemical transformations. This compound may serve as a key intermediate in the development of bioactive molecules due to its functional group diversity and stereochemical properties. Its stability under standard conditions and compatibility with common synthetic methodologies enhance its utility in research and industrial settings. Further studies are required to fully elucidate its pharmacological or material science applications.
3-[(4-methoxyphenyl)amino]-1-[(4-methylphenyl)methyl]pyrrolidine-2,5-dione structure
1008080-67-8 structure
Product Name:3-[(4-methoxyphenyl)amino]-1-[(4-methylphenyl)methyl]pyrrolidine-2,5-dione
CAS No:1008080-67-8
MF:C19H20N2O3
MW:324.373704910278
CID:5432595
Update Time:2025-06-15

3-[(4-methoxyphenyl)amino]-1-[(4-methylphenyl)methyl]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methoxyanilino)-1-[(4-methylphenyl)methyl]pyrrolidine-2,5-dione
    • 3-[(4-methoxyphenyl)amino]-1-[(4-methylphenyl)methyl]pyrrolidine-2,5-dione
    • Inchi: 1S/C19H20N2O3/c1-13-3-5-14(6-4-13)12-21-18(22)11-17(19(21)23)20-15-7-9-16(24-2)10-8-15/h3-10,17,20H,11-12H2,1-2H3
    • InChI Key: UFSVQTRWFGFLQX-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=C(C)C=C2)C(=O)CC(NC2=CC=C(OC)C=C2)C1=O

3-[(4-methoxyphenyl)amino]-1-[(4-methylphenyl)methyl]pyrrolidine-2,5-dione Pricemore >>

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Additional information on 3-[(4-methoxyphenyl)amino]-1-[(4-methylphenyl)methyl]pyrrolidine-2,5-dione

Comprehensive Overview of 3-[(4-methoxyphenyl)amino]-1-[(4-methylphenyl)methyl]pyrrolidine-2,5-dione (CAS No. 1008080-67-8)

3-[(4-methoxyphenyl)amino]-1-[(4-methylphenyl)methyl]pyrrolidine-2,5-dione, with the CAS number 1008080-67-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic IUPAC name, belongs to the class of pyrrolidine-2,5-dione derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the 4-methoxyphenyl and 4-methylphenyl substituents, which may influence its pharmacokinetic properties.

The compound's molecular structure, characterized by a central pyrrolidine-2,5-dione core, makes it a promising candidate for drug discovery. Recent studies have explored its role as a potential enzyme inhibitor or receptor modulator, aligning with current trends in precision medicine and targeted therapy. Given the growing demand for novel therapeutic agents, CAS 1008080-67-8 has become a subject of interest in academic and industrial labs worldwide. Its synthesis and optimization are often discussed in the context of green chemistry and sustainable drug development, reflecting the broader shift toward environmentally friendly practices in the chemical industry.

One of the key questions frequently searched by users is: "What are the potential applications of 3-[(4-methoxyphenyl)amino]-1-[(4-methylphenyl)methyl]pyrrolidine-2,5-dione?" While definitive clinical applications are still under investigation, preliminary research suggests its relevance in neurological disorders and inflammatory conditions. The compound's ability to interact with specific biological targets, such as kinases or G-protein-coupled receptors (GPCRs), has sparked further exploration. Additionally, its structure-activity relationship (SAR) is a hot topic among medicinal chemists aiming to design more potent analogs.

From a technical perspective, the synthesis of 3-[(4-methoxyphenyl)amino]-1-[(4-methylphenyl)methyl]pyrrolidine-2,5-dione involves multi-step organic reactions, including amidation and alkylation processes. Researchers often optimize these steps to improve yield and purity, addressing common challenges like byproduct formation and reaction selectivity. The compound's physicochemical properties, such as solubility and stability, are also critical for its potential formulation into drug products. These aspects are frequently discussed in forums and publications focused on pharmaceutical chemistry and drug delivery systems.

In the context of AI-driven drug discovery, CAS 1008080-67-8 has been included in virtual screening libraries to identify its interactions with various biological targets. This aligns with the increasing use of machine learning and computational chemistry to accelerate the identification of lead compounds. The compound's molecular docking profiles and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions are areas of active research, catering to the rising interest in in silico methods.

Another frequently asked question is: "Where can I find reliable suppliers of 3-[(4-methoxyphenyl)amino]-1-[(4-methylphenyl)methyl]pyrrolidine-2,5-dione?" While commercial availability may vary, several specialized chemical suppliers and contract research organizations (CROs) list this compound in their catalogs. Researchers are advised to verify the certificates of analysis (CoA) and purity levels before procurement. The compound's niche application also makes it a topic of interest in custom synthesis services, where tailored modifications are often requested.

In summary, 3-[(4-methoxyphenyl)amino]-1-[(4-methylphenyl)methyl]pyrrolidine-2,5-dione (CAS 1008080-67-8) represents a fascinating area of research at the intersection of medicinal chemistry and drug development. Its structural complexity and potential biological activities make it a valuable subject for further study, particularly in the era of personalized medicine and high-throughput screening. As the scientific community continues to uncover its mechanisms and applications, this compound is likely to remain a focal point in innovative therapeutic strategies.

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